![molecular formula C29H38O4 B1253966 (3Z,3aS,5aR,9aS,9bS)-3a,6,6,9a-tetramethyl-3-[(3E,5E,8E)-6-methyl-7,10-dioxoundeca-3,5,8-trien-2-ylidene]-4,5,5a,8,9,9b-hexahydro-1H-cyclopenta[a]naphthalene-2,7-dione](/img/structure/B1253966.png)
(3Z,3aS,5aR,9aS,9bS)-3a,6,6,9a-tetramethyl-3-[(3E,5E,8E)-6-methyl-7,10-dioxoundeca-3,5,8-trien-2-ylidene]-4,5,5a,8,9,9b-hexahydro-1H-cyclopenta[a]naphthalene-2,7-dione
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Overview
Description
(3Z,3aS,5aR,9aS,9bS)-3a,6,6,9a-tetramethyl-3-[(3E,5E,8E)-6-methyl-7,10-dioxoundeca-3,5,8-trien-2-ylidene]-4,5,5a,8,9,9b-hexahydro-1H-cyclopenta[a]naphthalene-2,7-dione is a natural product found in Geodia japonica with data available.
Scientific Research Applications
Molecular Structure and Conformation
Studies on molecular conformations have revealed insights into the structure and behavior of related compounds. For instance, Kamada and Yamamoto (1980) explored the conformations and ring inversions of methyl-substituted cycloocta[de]naphthalenes and their oxo derivatives, which are structurally similar to the compound . These compounds exist in a boat conformation in the ground state, influenced by steric repulsion and puckering effects (Kamada & Yamamoto, 1980).
Antibacterial Potential
In the field of antibacterial research, Ghosh et al. (2014) assessed the antibacterial potentiality of a cyclopenta naphthalene tetraol terpenoid, closely related to the compound . Their study involved physicochemical characterization and testing against various plant pathogenic fungi and bacteria, highlighting the compound's potential as an eco-friendly crop protectant due to its antibacterial properties (Ghosh et al., 2014).
Chemical Synthesis and Reactions
Advancements in chemical synthesis techniques have been significant. You et al. (2018) developed a base-promoted 1,3-dipolar cycloaddition reaction for constructing naphtho[2,3-d]isoxazole derivatives, demonstrating the versatility and applicability of such reactions in synthesizing complex structures similar to the compound (You et al., 2018).
Biological Evaluation
Tandon et al. (2010) conducted a study on synthesizing and evaluating nitrogen and sulfur-containing hetero-naphthoquinones, which bear structural resemblance to the compound of interest. These compounds showed potent antifungal and antibacterial activity, underlining the potential therapeutic applications of such compounds (Tandon et al., 2010).
Properties
Molecular Formula |
C29H38O4 |
---|---|
Molecular Weight |
450.6 g/mol |
IUPAC Name |
(3Z,3aS,5aR,9aS,9bS)-3a,6,6,9a-tetramethyl-3-[(3E,5E,8E)-6-methyl-7,10-dioxoundeca-3,5,8-trien-2-ylidene]-4,5,5a,8,9,9b-hexahydro-1H-cyclopenta[a]naphthalene-2,7-dione |
InChI |
InChI=1S/C29H38O4/c1-18(21(31)12-11-20(3)30)9-8-10-19(2)26-22(32)17-24-28(6)16-14-25(33)27(4,5)23(28)13-15-29(24,26)7/h8-12,23-24H,13-17H2,1-7H3/b10-8+,12-11+,18-9+,26-19+/t23-,24-,28+,29-/m0/s1 |
InChI Key |
LZZDDKOYYZTLIC-NJVBJFJZSA-N |
Isomeric SMILES |
C/C(=C\1/C(=O)C[C@@H]2[C@@]1(CC[C@@H]3[C@]2(CCC(=O)C3(C)C)C)C)/C=C/C=C(\C)/C(=O)/C=C/C(=O)C |
Canonical SMILES |
CC(=C1C(=O)CC2C1(CCC3C2(CCC(=O)C3(C)C)C)C)C=CC=C(C)C(=O)C=CC(=O)C |
Synonyms |
geoditin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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